3-(Phenoxymethyl)thiophene

• Molecular Formula: C11H10OS
• Molecular Weight: 190.26 g/mol
• IUPAC Name: 3-(phenoxymethyl)thiophene
• InChI: InChI=1S/C11H10OS/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10/h1-7,9H,8H2
• InChI Key: HKQPCIWNHQRHGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CSC=C2

Description

3-(Phenoxymethyl)thiophene is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of phenol (13.16 g) in DMF (10 ml) was added in portions over 10 minutes to a stirred suspension of sodium hydride (3.12 g) in DMF (100 ml). After 2 hours, a solution of 3-(chloromethyl)thiophene (14.50 g) in DMF (30 ml) was added in one portion and the resulting mixture was stirred at room temperature for 3 hours then poured into water and extracted with ether. The extracts were washed successively with water, dilute aqueous sodium hydroxide, and aqueous sodium chloride, then dried and concentrated to give 3-(phenoxymethyl)thiophene (18.86 g, 91% yield) as a white solid. An analytical sample, recrystallised from methanol, had mp 49°-50° C.